Cas no 2034366-21-5 ((pyridin-3-yl)methyl N-{1-(thiophen-3-yl)-1H-1,2,3-triazol-4-ylmethyl}carbamate)

• Product Name: (pyridin-3-yl)methyl N-{1-(thiophen-3-yl)-1H-1,2,3-triazol-4-ylmethyl}carbamate
• CAS No: 2034366-21-5
• MF: C₁₄H₁₃N₅O₂S
• MW: 315.350320577621
• CID: 5334270
• Update Time: 2025-10-24

(pyridin-3-yl)methyl N-{1-(thiophen-3-yl)-1H-1,2,3-triazol-4-ylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• pyridin-3-ylmethyl ((1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl)methyl)carbamate
• pyridin-3-ylmethyl N-[(1-thiophen-3-yltriazol-4-yl)methyl]carbamate
• (pyridin-3-yl)methyl N-{1-(thiophen-3-yl)-1H-1,2,3-triazol-4-ylmethyl}carbamate

• Inchi： 1S/C14H13N5O2S/c20-14(21-9-11-2-1-4-15-6-11)16-7-12-8-19(18-17-12)13-3-5-22-10-13/h1-6,8,10H,7,9H2,(H,16,20)
• InChI Key： KAEUDWYNCFWXBJ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)N1C=C(CNC(=O)OCC2C=NC=CC=2)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 373
• XLogP3: 1
• Topological Polar Surface Area: 110

Additional information on (pyridin-3-yl)methyl N-{1-(thiophen-3-yl)-1H-1,2,3-triazol-4-ylmethyl}carbamate

Comprehensive Overview of (pyridin-3-yl)methyl N-{1-(thiophen-3-yl)-1H-1,2,3-triazol-4-ylmethyl}carbamate (CAS No. 2034366-21-5)

The compound (pyridin-3-yl)methyl N-{1-(thiophen-3-yl)-1H-1,2,3-triazol-4-ylmethyl}carbamate (CAS No. 2034366-21-5) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of heterocyclic carbamates, which are known for their diverse biological activities and applications in pharmaceuticals. The presence of both pyridine and thiophene rings, along with a 1,2,3-triazole moiety, makes this molecule a promising candidate for various therapeutic applications.

One of the key features of (pyridin-3-yl)methyl N-{1-(thiophen-3-yl)-1H-1,2,3-triazol-4-ylmethyl}carbamate is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling and are often targeted in the treatment of cancers and inflammatory diseases. The unique combination of pyridine and thiophene rings in this compound may enhance its binding affinity to specific kinase targets, making it a subject of ongoing research in oncology and immunology.

In recent years, the demand for heterocyclic compounds like (pyridin-3-yl)methyl N-{1-(thiophen-3-yl)-1H-1,2,3-triazol-4-ylmethyl}carbamate has surged due to their versatility in drug design. Researchers are particularly interested in the click chemistry approach used to synthesize the 1,2,3-triazole moiety, which offers high efficiency and selectivity. This method aligns with the growing trend of green chemistry, as it minimizes waste and reduces the need for hazardous reagents.

The pharmacological profile of (pyridin-3-yl)methyl N-{1-(thiophen-3-yl)-1H-1,2,3-triazol-4-ylmethyl}carbamate is also being explored for its potential anti-inflammatory and antimicrobial properties. The thiophene ring, in particular, is known for its role in enhancing the bioactivity of molecules, making this compound a promising candidate for treating infections and inflammatory conditions. With the rise of antibiotic resistance, the search for novel antimicrobial agents has become a hot topic, and this compound could contribute to addressing this global challenge.

From a synthetic chemistry perspective, (pyridin-3-yl)methyl N-{1-(thiophen-3-yl)-1H-1,2,3-triazol-4-ylmethyl}carbamate exemplifies the integration of multicomponent reactions and catalysis in modern drug discovery. The use of copper-catalyzed azide-alkyne cycloaddition (CuAAC) to form the 1,2,3-triazole ring highlights the compound's alignment with cutting-edge synthetic methodologies. This approach not only improves yield but also reduces the environmental impact, catering to the increasing demand for sustainable chemistry practices.

Market trends indicate a growing interest in small-molecule therapeutics that target specific pathways with minimal side effects. (pyridin-3-yl)methyl N-{1-(thiophen-3-yl)-1H-1,2,3-triazol-4-ylmethyl}carbamate fits this niche, as its modular structure allows for easy modification to optimize pharmacokinetic properties. Pharmaceutical companies are investing heavily in structure-activity relationship (SAR) studies to unlock the full potential of such compounds, driving innovation in personalized medicine.

In conclusion, (pyridin-3-yl)methyl N-{1-(thiophen-3-yl)-1H-1,2,3-triazol-4-ylmethyl}carbamate (CAS No. 2034366-21-5) represents a fascinating intersection of medicinal chemistry, drug discovery, and sustainable synthesis. Its unique structural features and potential therapeutic applications make it a compound of significant interest to researchers and industry professionals alike. As the scientific community continues to explore its capabilities, this molecule may soon emerge as a key player in the development of next-generation therapeutics.